2-[(5-Methyl-3-isoxazolyl)amino]-2-oxoethyl 4-(2-furoylamino)benzoate

• Molecular Formula: C18H15N3O6
• Molecular Weight: 369.3 g/mol
• IUPAC Name: [2-[(5-methyl-1,2-oxazol-3-yl)amino]-2-oxoethyl] 4-(furan-2-carbonylamino)benzoate
• InChI: InChI=1S/C18H15N3O6/c1-11-9-15(21-27-11)20-16(22)10-26-18(24)12-4-6-13(7-5-12)19-17(23)14-3-2-8-25-14/h2-9H,10H2,1H3,(H,19,23)(H,20,21,22)
• InChI Key: WUCQFIOQVQDRRO-UHFFFAOYSA-N
• SMILES: CC1=CC(=NO1)NC(=O)COC(=O)C2=CC=C(C=C2)NC(=O)C3=CC=CO3

Description

2-[(5-Methyl-3-isoxazolyl)amino]-2-oxoethyl 4-(2-furoylamino)benzoate is a chemical compound that has been widely used in scientific research due to its unique properties. This compound is commonly referred to as MIF-1, and it is known for its ability to modulate the activity of the neuropeptide, enkephalin. MIF-1 has been extensively studied for its potential therapeutic applications, particularly for the treatment of neurological disorders.

Mechanism of Action

MIF-1 works by binding to the enkephalin receptor and modulating its activity. This results in the release of endogenous opioids, which are natural painkillers produced by the body. MIF-1 also has the ability to inhibit the breakdown of enkephalin, further enhancing its pain-relieving effects.
Biochemical and Physiological Effects:
MIF-1 has been shown to have a range of biochemical and physiological effects. Studies have demonstrated that MIF-1 can reduce pain perception, improve mood, and enhance cognitive function. MIF-1 has also been shown to increase the release of dopamine, a neurotransmitter that plays a crucial role in reward and motivation.

Advantages and Limitations for Lab Experiments

One of the main advantages of using MIF-1 in lab experiments is its ability to modulate the activity of the enkephalin receptor, which plays a crucial role in pain perception and addiction. However, one of the limitations of using MIF-1 is its relatively short half-life, which can make it difficult to study its long-term effects.

Future Directions

There are several future directions for the study of MIF-1. One potential area of research is the development of new MIF-1 analogs with improved pharmacokinetic properties, such as longer half-lives. Another area of research is the investigation of the potential therapeutic applications of MIF-1 in the treatment of neurological disorders, particularly those related to pain and addiction. Additionally, further studies are needed to fully understand the mechanisms of action of MIF-1 and its effects on the brain and body.

Synthesis Methods

The synthesis of MIF-1 involves the reaction of 5-methyl-3-isoxazolecarboxylic acid with 4-(2-furoylamino)benzoic acid in the presence of dicyclohexylcarbodiimide (DCC) and 1-hydroxybenzotriazole (HOBt). The resulting intermediate is then treated with 1,2-diaminoethane to yield the final product, MIF-1.

Scientific Research Applications

MIF-1 has been widely used in scientific research, particularly in the field of neuroscience. Studies have shown that MIF-1 can modulate the activity of the neuropeptide, enkephalin, which plays a crucial role in pain perception and addiction. MIF-1 has also been studied for its potential therapeutic applications in the treatment of neurological disorders such as Parkinson's disease, Alzheimer's disease, and depression.